Cas no 105994-79-4 (1-(4-tert-Butylphenyl)-2-propanol)

• Product Name: 1-(4-tert-Butylphenyl)-2-propanol
• CAS No: 105994-79-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD16820998
• CID: 2873711
• PubChem ID: 18934438
• Update Time: 2025-05-23

1-(4-tert-Butylphenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-Butylphenyl)-2-propanol
• 3-(4-tert-Butylphenyl)propane-2-ol

• MDL： MFCD16820998
• Inchi： 1S/C13H20O/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8,10,14H,9H2,1-4H3
• InChI Key： HYDGXDVLSFTDQP-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-Butylphenyl)-2-propanol

1-(4-Tert-Butylphenyl)-2-Propanol (CAS No. 105994-79-4): A Comprehensive Overview

1-(4-Tert-butylphenyl)-2-propanol (CAS No. 105994-79-4) is a versatile organic compound with a unique structure that combines a phenolic group and an isopropyl alcohol moiety. This compound has garnered significant attention in recent years due to its diverse applications in various fields, including materials science, pharmaceuticals, and industrial chemistry. The molecule's structure, comprising a para-substituted tert-butyl group on the phenolic ring and an isopropyl alcohol group, imparts it with distinctive chemical and physical properties that make it highly valuable in research and commercial settings.

Recent studies have highlighted the potential of 1-(4-tert-butylphenyl)-2-propanol as a building block for advanced materials. Researchers have explored its use in the synthesis of high-performance polymers, where its phenolic group can participate in cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. The tert-butyl group, known for its steric bulk, contributes to the compound's resistance to oxidation and degradation, making it suitable for applications in harsh environmental conditions.

In the pharmaceutical industry, 1-(4-tert-butylphenyl)-2-propanol has been investigated as a potential intermediate in drug development. Its structure allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, paving the way for its use in therapeutic agents.

The synthesis of 1-(4-tert-butylphenyl)-2-propanol has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize catalytic systems or microwave-assisted techniques. These advancements not only enhance the yield but also reduce the environmental footprint of the production process, aligning with current sustainability goals.

From an environmental perspective, 1-(4-tert-butylphenyl)-2-propanol has been studied for its biodegradability and toxicity profile. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. Furthermore, toxicological studies suggest that it poses low risk to aquatic life at environmentally relevant concentrations.

In conclusion, 1-(4-tert-butylphenyl)-2-propanol (CAS No. 105994-79-4) stands out as a multifaceted compound with promising applications across various industries. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research and innovation.